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Introduction

Chemonucleolysis is a minimally invasive procedure that involves the injection of an enzyme
into a herniated intervertebral disc to dissolve the nucleus pulposus, thereby relieving pressure
on nerve roots.[1] For several decades, the primary enzyme used for this purpose was
chymopapain, a proteolytic enzyme derived from the latex of the papaya fruit (Carica papaya).
[2][3] This technical guide provides an in-depth historical overview of chymopapain's role in
chemonucleolysis research, detailing its mechanism of action, key experimental protocols, and
a summary of the quantitative data from significant clinical studies.

Historical Development

The journey of chymopapain in chemonucleolysis is a compelling story of innovation, clinical
success, and eventual decline due to safety concerns.

e 1941: Chymopapain is first isolated from the latex of the papaya tree.[1]
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e 1956: Dr. Lewis Thomas observes that intravenous injections of papain, a related enzyme,
dissolve the cartilage in rabbits' ears, sparking interest in its potential for treating cartilage-
related disorders.[4]

e 1964: Dr. Lyman Smith, inspired by Thomas's work, publishes the first report on
chemonucleolysis, describing the direct injection of chymopapain into the intervertebral disc
to degrade the nucleus pulposus.[1][5] His initial work established the potential of this
technique in animal models before moving to clinical applications.[1]

e 1960s-1980s: Numerous clinical studies are conducted to evaluate the efficacy and safety of
chymopapain. The first formulation, known as Discase and produced by Baxter-Travenol,
showed a success rate of approximately 70% in patients who would have otherwise required
surgery.[1][5]

e 1971: Chymopapain gains approval for use in Canada, Britain, and Australia.[4]

e 1974: The U.S. FDA withholds approval based on a controversial study that showed placebo
injections to be equally effective.[4]

e 1979: A purer formulation called Chymodiactin is introduced by Smith Laboratories, which
was designed to reduce adverse events and increase stability.[1][6]

e 1982: After a new series of clinical trials, Chymodiactin receives FDA approval in the United
States.[1][4] Chymopapain becomes a widely used alternative to surgery for lumbar disc
herniation throughout the 1980s and 1990s.[1][6]

e 1999-2003: The production of Chymodiactin is discontinued, effectively removing
chymopapain from the market in many countries, including the US in 2003.[1][6][7] The
decline was attributed to concerns about severe allergic reactions, including anaphylaxis,
and the advent of improved surgical techniques.[3]

Mechanism of Action

Chymopapain is a cysteine protease that functions by breaking down the proteoglycans within
the nucleus pulposus of an intervertebral disc.[1][2] The nucleus pulposus is a gelatinous
structure primarily composed of water, collagen, and proteoglycans. The proteoglycans are
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large molecules that attract and retain water, which is responsible for the turgor and load-

bearing capacity of the disc.

The enzymatic action of chymopapain depolymerizes the chondromucoprotein component of
the proteoglycans.[2][8] This leads to a rapid reduction in the water-binding capacity of the
nucleus pulposus, causing it to shrink in volume.[2][3] The subsequent decrease in intradiscal
pressure alleviates the compression of adjacent nerve roots, which is the primary cause of
sciatic pain.[1][7] Studies have shown a significant increase in urinary glycosaminoglycan,
particularly chondroitin sulphate, following chemonucleolysis, confirming the breakdown of

proteoglycans in the intervertebral disc.[9]
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Mechanism of Chymopapain Action

Experimental Protocols
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The administration of chymopapain required a precise and carefully executed protocol to
ensure both efficacy and safety. The general workflow for clinical application is outlined below.

Patient Selection

Ideal candidates for chemonucleolysis were patients with a confirmed single-level lumbar disc
herniation who experienced persistent leg pain (sciatica) and had not responded to at least six
weeks of conservative treatment.[10] Contraindications included previous surgery at the same
disc level, significant spinal stenosis, and known allergies to papaya or its products.[10]

Pre-Procedure

To mitigate the risk of anaphylaxis, some protocols recommended pretreatment with histamine-
receptor antagonists.[1] Skin testing for sensitivity to chymopapain was also performed in
some cases.[7]

Injection Procedure

The procedure was typically performed under local anesthesia with intravenous sedation,
allowing the patient to provide feedback if a nerve was stimulated by the needle.[10] Using
fluoroscopic guidance, a needle was inserted into the center of the herniated disc.[2][4] The
correct placement was confirmed before injecting the enzyme. The typical dose was 2 to 4
nanokatals per disc.[2]

Post-Procedure

Patients were monitored for several hours for any signs of an allergic reaction. Back pain and
muscle spasms were common side effects following the injection.[1][11] Most patients were
hospitalized for a short period, typically two to five days, and could return to a full work
schedule within two months.[4]
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Generalized Chemonucleolysis Workflow
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Quantitative Data from Clinical Research

The efficacy and safety of chymopapain have been documented in numerous studies. The
data presented below summarizes key findings from various clinical trials and reviews.

Efficacy of Chymopapain
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Safety and Adverse Events

The most significant concern with chymopapain was the risk of anaphylaxis, a severe,
potentially fatal allergic reaction.

Adverse Event Reported Incidence Notes Citations

Occurred more
Anaphylaxis 0.4% - 1% ) (L[4[ 7101 1]
frequently in women.

From a meta-analysis
1.6% of over 10,000 [1]

patients.

Serious Adverse
Events

. Frequently reported
Back Pain/Spasm Most common T [1][11]
post-injection.

Comparable to that of
Mortality Rate ~0.14% lumbar disc surgery at  [4][7]

the time.

] Risk increased with
Neurological ) S
o Rare improper injection [3][10]
Complications )
technique.

Conclusion

Chymopapain chemonucleolysis represented a significant advancement in the treatment of
lumbar disc herniation, offering a less invasive alternative to surgery for a substantial period.[1]
Its history underscores the classic drug development trajectory of promising efficacy tempered
by significant safety concerns. While the risk of anaphylaxis and the development of more
advanced surgical techniques ultimately led to its withdrawal from the market, the pioneering
research into chymopapain paved the way for the development of other minimally invasive
spine treatments.[1][3][6] The story of chymopapain remains a crucial case study for
researchers and drug development professionals in the fields of orthopedics and pain
management.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
Suits your experiment?
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